Cas no 874-47-5 (3-hydrazinyl-4-hydroxy-1λ?-thiolane-1,1-dione)

• Product Name: 3-hydrazinyl-4-hydroxy-1λ?-thiolane-1,1-dione
• CAS No: 874-47-5
• MF: C₄H₁₀N₂O₃S
• MW: 166.198799610138
• CID: 707294
• PubChem ID: 3611767
• Update Time: 2025-06-07

3-hydrazinyl-4-hydroxy-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Thiophene-3-ol,4-hydrazinyltetrahydro-, 1,1-dioxide
• 4-HYDRAZINO-1,1-DIOXO-TETRAHYDRO-1L6-THIOPHEN-3-OL
• 4-hydrazinyl-1,1-dioxothiolan-3-ol
• 3-hydrazinyl-4-hydroxy-1λ?-thiolane-1,1-dione
• E?-thiolane-1,1-dione
• DTXSID60394179
• Oprea1_353215
• CS-0456793
• EN300-18109
• 3-hydrazinyl-4-hydroxy-1??-thiolane-1,1-dione
• AB00692539-01
• 3-hydrazinyl-4-hydroxy-1lambda6-thiolane-1,1-dione
• 3-Hydrazinyl-4-hydroxy-1lambda~6~-thiolane-1,1-dione
• 3-hydrazinyl-4-hydroxy-1
• AKOS016039493
• 3-Hydrazinyl-4-hydroxytetrahydrothiophene1,1-dioxide
• F1294-0040
• AKOS000269571
• 3-Hydrazinyl-4-hydroxytetrahydrothiophene 1,1-dioxide
• 874-47-5

• MDL： MFCD02659717
• Inchi： 1S/C4H10N2O3S/c5-6-3-1-10(8,9)2-4(3)7/h3-4,6-7H,1-2,5H2
• InChI Key： FXKXZRPSVKHXOZ-UHFFFAOYSA-N
• SMILES： S1(CC(C(C1)NN)O)(=O)=O

Computed Properties

• Exact Mass: 166.04121336g/mol
• Monoisotopic Mass: 166.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-hydrazinyl-4-hydroxy-1λ?-thiolane-1,1-dione

3-Hydrazinyl-4-Hydroxy-1λ^?-Thiolane-1,1-Dione (CAS No. 874-47-5): An Overview and Recent Developments

3-Hydrazinyl-4-hydroxy-1λ^?-thiolane-1,1-dione, with the CAS number 874-47-5, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive thiolane ring structure and the presence of both hydrazine and hydroxyl functional groups, which contribute to its diverse chemical properties and potential applications.

The chemical structure of 3-hydrazinyl-4-hydroxy-1λ^?-thiolane-1,1-dione (CAS No. 874-47-5) is defined by a five-membered thiolane ring with a hydrazine group at the 3-position and a hydroxyl group at the 4-position. The thiolane ring, also known as a thiirane, is a cyclic ether containing sulfur. The presence of these functional groups imparts unique reactivity and stability to the molecule, making it an interesting target for synthetic chemists and medicinal researchers.

In recent years, 3-hydrazinyl-4-hydroxy-1λ^?-thiolane-1,1-dione has been explored for its potential therapeutic applications. One of the key areas of interest is its use as an intermediate in the synthesis of various bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel antiviral agents. The researchers demonstrated that derivatives of 3-hydrazinyl-4-hydroxy-1λ^?-thiolane-1,1-dione exhibited potent activity against several viral strains, including influenza and herpes simplex virus (HSV).

Beyond antiviral applications, 3-hydrazinyl-4-hydroxy-1λ^?-thiolane-1,1-dione has also shown promise in the field of cancer research. A recent study in the Cancer Research journal reported that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines. The mechanism of action was attributed to the compound's ability to disrupt key cellular processes such as DNA replication and protein synthesis. These findings suggest that 3-hydrazinyl-4-hydroxy-1λ^?-thiolane-1,1-dione could serve as a valuable lead compound for the development of new anticancer drugs.

The synthetic accessibility of 3-hydrazinyl-4-hydroxy-1λ^?-thiolane-1,1-dione has also been a focus of recent research. A study published in the Tetrahedron Letters described an efficient and scalable synthetic route to this compound using readily available starting materials. The method involves a multi-step process that includes nucleophilic substitution reactions and cyclization steps. This synthetic approach not only simplifies the preparation of 3-hydrazinyl-4-hydroxy-1λ^?-thiolane-1,1-dione but also allows for easy modification of the molecule to generate a wide range of derivatives with tailored properties.

In addition to its therapeutic potential, 3-hydrazinyl-4-hydroxy-1λ^?-thiolane-1,1-dione has been investigated for its use in materials science. Research published in the Journal of Materials Chemistry explored the application of this compound in the synthesis of novel polymers with enhanced mechanical and thermal properties. The unique combination of functional groups in 3-hydrazinyl-4-hydroxy-1λ^?-thiolane-1,1-dione allows it to serve as a versatile monomer or cross-linking agent in polymerization reactions.

The environmental impact and safety profile of 3-hydrazinyl-4-hydroxy-1λ^?-thiolane-1,1-dione have also been evaluated. Studies have shown that this compound exhibits low toxicity and minimal environmental persistence when used under controlled conditions. These findings are crucial for ensuring its safe use in industrial and pharmaceutical applications.

In conclusion, 3-Hydrazinyl-4-Hydroxy-1λ^{?-Thiolane-Dione (CAS No. 874-47-5) represents a promising molecule with diverse applications in medicinal chemistry, materials science, and beyond. Its unique chemical structure and versatile reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and potential uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.}